ethyl 2-[(chloroacetyl)amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylate

• IUPAC Name: ethyl 2-[(2-chloroacetyl)amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylate
• InChI: InChI=1S/C11H13ClN2O3S/c1-2-17-10(16)6-3-4-7-9(6)14-11(18-7)13-8(15)5-12/h6H,2-5H2,1H3,(H,13,14,15)
• InChI Key: VHAPLFSVLUTQQL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC2=C1N=C(S2)NC(=O)CCl
• Molecular Formula: C11H13ClN2O3S
• DSSTOX Substance ID: DTXSID801135622
• Molecular Weight: 288.75 g/mol
• CAS No.: 1219827-54-9

Description

This compound is a derivative of ethyl 2-aminothiazole-4-carboxylate, which is a known chemical reagent used in the synthesis of various organic compounds. The molecule contains a thiazole ring, which is a type of heterocyclic compound containing sulfur and nitrogen atoms. Thiazoles are significant in medicinal chemistry and are utilized as starting materials for the synthesis of a diverse range of heterocyclic analogues with promising therapeutic roles.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it likely involves the reaction of ethyl 2-aminothiazole-4-carboxylate with chloroacetyl chloride, followed by a cyclization reaction to form the cyclopentane ring.

Molecular Structure Analysis

The compound contains a thiazole ring, a cyclopentane ring, and an ester group. The presence of these functional groups can significantly influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the ester group and the thiazole ring. The ester could undergo hydrolysis, transesterification, and other typical ester reactions. The thiazole ring, being a heterocycle, might participate in various substitution and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar ester group could enhance its solubility in polar solvents.

Scientific Research Applications

1. Synthesis of Spiro Derivatives

Ethyl 2',3'-dihydro-2-methylthio-2',4-dioxospiro[2-cyclopentene-1,3'-imidazo[1,2-a]pyridine]-3-carboxylates, synthesized from reactions involving similar compounds, show conformational change of the cyclopentenone moiety, as evidenced by their proton signals in 1H-NMR spectra (Abe, Kakehi, Suga, Okumura, & Itoh, 2010).

2. Molluscicidal Properties

Compounds synthesized from ethyl chloroformate/DMF mixtures, including similar thiazole derivatives, have been evaluated for molluscicidal properties, important in controlling schistosomiasis (El-bayouki & Basyouni, 1988).

3. Structural Studies

Studies on similar ethyl amino-thiazole-carboxylate compounds have contributed to understanding molecular structures and interactions, such as hydrogen bonding patterns (Lynch & Mcclenaghan, 2004).

4. Anticancer Applications

Compounds synthesized from similar amino-ester thiazole derivatives have shown potential as anticancer agents, particularly against breast cancer cell lines, highlighting their therapeutic applications (Gad, Nafie, Eltamany, Hammad, Barakat, & Boraei, 2020).

5. Antimicrobial Assessment

Similar heterocyclic compounds, including ethyl amino-thiazole-carboxylates, have been assessed for antimicrobial properties, offering potential in the development of new antibiotics (Taha & El-Badry, 2010).

6. Synthesis of Novel Heterocycles

Ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thiazole-5-carboxylate, a compound with structural similarities, has been used in the synthesis of diverse heterocycles, contributing to the development of new organic compounds (Albreht, Uršič, Svete, & Stanovnik, 2009).

7. Anticancer Activity of Novel Heterocycles

Ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, structurally related to ethyl 2-[(chloroacetyl)amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylate, has been used to synthesize new heterocycles with significant anticancer activity against colon cancer cell lines (Abdel-Motaal, Alanzy, & Asem, 2020).

Mechanism of Action

Target of Action

It’s known that 2-aminothiazole-based compounds, which this compound is a derivative of, have been associated with various biological activities . They have been used as starting materials for the synthesis of a diverse range of heterocyclic analogues with promising therapeutic roles .

Mode of Action

It’s known that 2-aminothiazole-based compounds have been associated with various biological activities . They have been used as starting materials for the synthesis of a diverse range of heterocyclic analogues with promising therapeutic roles .

Future Directions

Thiazole derivatives, such as this compound, continue to be of interest in medicinal chemistry due to their diverse biological activities. Future research could explore the potential therapeutic applications of this compound.